Cas no 1173488-20-4 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-N-5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide
• CAS No: 1173488-20-4
• MF: C₁₈H₁₁F₂N₃O₄
• MW: 371.294450998306
• CID: 6576495
• PubChem ID: 43972060
• Update Time: 2025-07-16

(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl)acrylamide
• (E)-3-(1,3-benzodioxol-5-yl)-N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• 1173488-20-4
• (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-[5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-yl]prop-2-enamide
• F1374-1879
• AKOS024608155

• Inchi： 1S/C18H11F2N3O4/c19-11-3-4-12(13(20)8-11)17-22-23-18(27-17)21-16(24)6-2-10-1-5-14-15(7-10)26-9-25-14/h1-8H,9H2,(H,21,23,24)/b6-2+
• InChI Key： VPCIIWDFGKLELN-QHHAFSJGSA-N
• SMILES： FC1C=C(C=CC=1C1=NN=C(NC(/C=C/C2C=CC3=C(C=2)OCO3)=O)O1)F

Computed Properties

• Exact Mass: 371.07176216g/mol
• Monoisotopic Mass: 371.07176216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide

Professional Introduction to Compound with CAS No. 1173488-20-4 and Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide

Compound with the CAS number 1173488-20-4 and the product name (2E)-3-(2H-1,3-benzodioxol-5-yl)-N-5-(2,4-difluorophenyl)-1,3,4-oxadiazol-2-ylprop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity and make it a promising candidate for further research and development.

The core structure of this compound is characterized by a 1,3,4-oxadiazole ring system, which is known for its presence in a variety of bioactive molecules. The oxadiazole ring is a heterocyclic compound that often serves as a scaffold in medicinal chemistry due to its ability to modulate biological pathways effectively. In this particular compound, the oxadiazole ring is linked to a prop-2-enamide moiety, which introduces a polar and potentially hydrogen bondable group into the molecule. This feature can enhance the compound's solubility and interaction with biological targets.

The presence of a 2H-1,3-benzodioxol (also known as dihydrostilbene oxide) moiety in the compound's structure adds another layer of complexity and functionality. Benzodioxols are known for their role in various pharmacological activities, including anti-inflammatory and antioxidant properties. The integration of this moiety into the molecular framework of the compound suggests potential therapeutic benefits in managing conditions associated with oxidative stress and inflammation.

The terminal part of the molecule features a 2,4-difluorophenyl group. Fluoro-substituted aromatic rings are widely used in pharmaceuticals due to their ability to improve metabolic stability, lipophilicity, and binding affinity. The specific substitution pattern with fluorine atoms at the 2 and 4 positions enhances the compound's interaction with biological targets by modulating electronic properties and steric hindrance.

This compound's unique combination of functional groups makes it an intriguing subject for further investigation. Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating oxadiazole and benzodioxol moieties. These studies have demonstrated that such compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

In particular, the oxadiazole-containing compounds have shown promise in targeting various enzymes and receptors involved in disease pathways. The prop-2-enamide group in this molecule can serve as a hinge binder or interact with specific amino acid residues in protein targets, enhancing binding affinity. This interaction is crucial for developing drugs that can effectively modulate biological processes.

The dihydrostilbene oxide moiety contributes to the compound's potential anti-inflammatory properties by inhibiting key inflammatory pathways. Studies have shown that benzodioxol derivatives can modulate cytokine production and reduce inflammation-related signaling cascades. This makes the compound a valuable candidate for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The 2,4-difluorophenyl group further enhances the compound's pharmacological profile by improving its bioavailability and target specificity. Fluorine atoms can increase metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. Additionally, fluorine substitution can alter electronic properties, leading to stronger binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds more accurately before conducting expensive experimental trials. Molecular docking studies have been particularly useful in understanding how this compound interacts with potential targets such as enzymes and receptors. These studies have suggested that the compound may inhibit key enzymes involved in cancer cell proliferation and inflammation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to construct the complex molecular framework efficiently. These techniques not only improve reaction efficiency but also minimize unwanted side products.

Evaluation of this compound's pharmacokinetic properties is essential for determining its potential as a drug candidate. Studies on solubility, permeability, distribution, metabolism, and excretion (ADME) provide critical insights into how the compound will behave within an organism. Preliminary ADME studies have indicated that this compound exhibits favorable properties that could enhance its bioavailability and therapeutic efficacy.

The safety profile of any potential drug candidate must be thoroughly evaluated before proceeding to clinical trials. Toxicological studies are conducted to assess acute and chronic toxicity levels, as well as potential long-term health effects. These studies help ensure that the compound is safe for human use under controlled conditions.

The development of new pharmaceuticals is often a lengthy process that involves multiple stages of research and testing. However, compounds like this one hold significant promise due to their unique structural features and potential therapeutic applications. Continued research efforts are expected to yield valuable insights into their mechanisms of action and clinical efficacy.

In conclusion, Compound with CAS No. 1173488-20-4 represents a promising advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The integration of functional groups such as 1,3,4-oxadiazole, dihydrostilbene oxide, prop-2-enamide, and 2,4-difluorophenyl creates a molecule with diverse biological activities that make it an attractive candidate for further research and development.